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Compound of Interest

Compound Name: 2,3,6-Trichloropyridine

Cat. No.: B1294687

An In-depth Technical Guide to 2,3,6-Trichloropyridine

For researchers, scientists, and professionals in drug development, a precise understanding of
a compound's fundamental properties is critical. This guide provides the core physicochemical
data for 2,3,6-Trichloropyridine, a chlorinated derivative of pyridine.

Core Physicochemical Data

2,3,6-Trichloropyridine is an organic compound characterized by a pyridine ring substituted
with three chlorine atoms.[1] Its chemical identity and primary properties are summarized

below.
Property Value Source
Molecular Formula C5H2CI3N [L112][31[41[5]
Molecular Weight 182.43 g/mol [11[31[5]
Alternate Molecular Weight 182.44 g/mol [2][4]
Monoisotopic Mass 180.925282 Da [31[5]
CAS Number 6515-09-9 [112][3][5]

Note: Minor variations in molecular weight can be attributed to differences in calculation
methods or isotopic composition.
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Logical Relationship of Core Properties

The relationship between the compound's name, its elemental formula, and its resulting
molecular weight is a foundational concept in chemistry. The diagram below illustrates this
straightforward logical progression.

2,3,6-Trichloropyridine Defines Molecular Formula CsH2CIsN Celoulees i Molecular Weight | ~182.43 g/mol

Click to download full resolution via product page

Logical flow from compound name to molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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